![molecular formula C19H19N3O4S2 B2873460 Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(thiophen-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxylate CAS No. 1040636-97-2](/img/structure/B2873460.png)
Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(thiophen-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxylate
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Description
Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-(thiophen-2-yl)-1,5,6,7-tetrahydrocyclopenta[b]pyrazolo[4,3-e]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C19H19N3O4S2 and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Chemical Properties
The synthesis of complex heterocyclic compounds is a key area of research for this chemical class. For instance, compounds with similar structures have been synthesized through various methodologies, including reactions with active methylene reagents to yield pyran, pyridine, and pyridazine derivatives. Such compounds are of interest due to their potential applications in materials science and as intermediates in pharmaceutical synthesis (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Furthermore, regioselective synthesis techniques have been developed to obtain fused polycyclic structures, showcasing the versatility of these compounds in creating diverse molecular architectures (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).
Antimicrobial and Anticancer Activities
Research has also focused on the biological activities of these compounds. Studies have demonstrated their potential as antimicrobial and anticancer agents, with specific compounds showing activity against various cancer cell lines and microbial strains. For example, novel biologically potent heterocyclic compounds have been synthesized, incorporating oxazole, pyrazoline, and pyridine entities, and evaluated for their anticancer and antimicrobial activities (Katariya, Vennapu, & Shah, 2021).
Material Science Applications
These compounds have also been studied for their applications in material sciences, such as in the development of corrosion inhibitors for metals and the synthesis of metal-organic frameworks (MOFs). For instance, specific derivatives have been investigated for their corrosion inhibition effect on mild steel in hydrochloric acid solution, demonstrating the potential of these compounds in industrial applications (Yadav, Sinha, Sarkar, & Tiwari, 2015). Additionally, thiophene-based MOFs have been constructed, highlighting the utility of these compounds in the design of new materials for luminescence sensing and environmental contaminant removal (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).
Properties
IUPAC Name |
methyl 4-(1,1-dioxothiolan-3-yl)-6-thiophen-2-yl-2,4,5-triazatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S2/c1-26-19(23)15-12-4-2-5-13(12)20-18-16(15)17(14-6-3-8-27-14)21-22(18)11-7-9-28(24,25)10-11/h3,6,8,11H,2,4-5,7,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBLOQWXCESPTCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=NN(C2=NC3=C1CCC3)C4CCS(=O)(=O)C4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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